N-(4-fluorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-tosylacetamide hydrochloride

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonyl-N-(3-morpholin-4-ylpropyl)acetamide;hydrochloride
• InChI: InChI=1S/C23H26FN3O4S2.ClH/c1-17-6-8-18(9-7-17)33(29,30)16-21(28)27(11-3-10-26-12-14-31-15-13-26)23-25-22-19(24)4-2-5-20(22)32-23;/h2,4-9H,3,10-16H2,1H3;1H
• InChI Key: MWYWLMGOCNPMET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)N(CCCN2CCOCC2)C3=NC4=C(C=CC=C4S3)F.Cl
• Molecular Formula: C23H27ClFN3O4S2
• Molecular Weight: 528.1 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-tosylacetamide hydrochloride is a useful research compound. Its molecular formula is C23H27ClFN3O4S2 and its molecular weight is 528.05. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activities

Studies have shown that derivatives similar to the specified compound demonstrate promising antimicrobial and antitubercular activities. For example, compounds synthesized from related chemical processes have been found to exhibit good antitubercular activities, highlighting the potential of such molecules in the development of new antimicrobial agents (Başoğlu et al., 2012). Additionally, other research has synthesized and evaluated the Src kinase inhibitory and anticancer activities of thiazolyl N-benzyl-substituted acetamide derivatives, indicating potential applications in cancer treatment through kinase inhibition (Fallah-Tafti et al., 2011).

Anticancer and Kinase Inhibitory Properties

Research into related chemical structures has also focused on their anticancer properties and ability to inhibit specific kinases, which are enzymes critical in the signaling pathways that control cell division and survival. For instance, studies on compounds with similar molecular frameworks have explored their efficacy in inhibiting the growth of cancer cells and their potential as kinase inhibitors, offering a pathway to novel cancer therapeutics (Hammam et al., 2005).

Synthesis and Structural Analysis

The synthesis and structural analysis of compounds bearing resemblance to "N-(4-fluorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-tosylacetamide hydrochloride" have been subjects of research, focusing on the development of new synthetic methodologies and the examination of their molecular structures through techniques like X-ray diffraction. These studies contribute to the understanding of the chemical and physical properties of these compounds, which is crucial for their potential application in pharmaceuticals and other areas (Banu et al., 2013).